62-53-3

Aniline

In Stock

• CAS RN:
• 62-53-3

• Formula:
• C6H7N
  C6H5NH2
  C6H7N

• InChI:
• InChI=1S/C6H7N/c7-6-4-2-1-3-5-6/h1-5H,7H2

• InChIKey:
• PAYRUJLWNCNPSJ-UHFFFAOYSA-N

• Aniline appears as a yellowish to brownish oily liquid with a musty fishy odor. Melting point -6°C;  boiling point 184°C;  flash point 158°F. Denser than water (8.5 lb / gal) and slightly soluble in water. Vapors heavier than air. Toxic by skin absorption and inhalation. Produces toxic oxides of nitrogen during combustion. Used to manufacture other chemicals, especially dyes, photographic chemicals, agricultural chemicals and others.
  Aniline is a clear to slightly yellow liquid with a characteristic odor. It does not readily evaporate at room temperature. Aniline is slightly soluble in water and mixes readily with most organic solvents. Aniline is used to make a wide variety of products such as polyurethane foam, agricultural chemicals, synthetic dyes, antioxidants, stabilizers for the rubber industry, herbicides, varnishes and explosives
  Aniline, also know...

5beta-Cholestane-3alpha,7alpha,12alpha,26-tetrol

• CAS RN:
• 862-53-3

• Formula:
• C27H48O4

• InChI:
• InChI=1S/C27H48O4/c1-16(15-28)6-5-7-17(2)20-8-9-21-25-22(14-24(31)27(20,21)4)26(3)11-10-19(29)12-18(26)13-23(25)30/h16-25,28-31H,5-15H2,1-4H3/t16?,17-,18+,19-,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1

• InChIKey:
• XJZGNVBLVFOSKJ-XZULNKEGSA-N

• 5beta-cholestane-3alpha,7alpha,12alpha,26-tetrol is a 3alpha-hydroxy steroid, a 7alpha-hydroxy steroid, a 12alpha-hydroxy steroid and a 26-hydroxy steroid. It has a role as a human metabolite and a mouse metabolite. It derives from a hydride of a 5beta-cholestane.
  , also known as 5-cttl, belongs to the class of organic compounds known as tetrahydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears four hydroxyl groups. Thus, is considered to be a bile acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and mitochondria. In humans, is involved in the cerebrotendi...

Ethyl 2-[3-(4-bromophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate

In Stock

• CAS RN:
• 610762-53-3

• Formula:
• C20H17BrO5

• InChI:
• InChI=1S/C20H17BrO5/c1-3-24-18(22)11-25-15-8-9-16-17(10-15)26-12(2)19(20(16)23)13-4-6-14(21)7-5-13/h4-10H,3,11H2,1-2H3

• InChIKey:
• YINBSKLTPBOIHQ-UHFFFAOYSA-N

• Ethyl 2-[3-(4-bromophenyl)-2-methyl-4-oxochromen-7-yl]oxyacetate is a useful research compound. Its molecular formula is C20H17BrO5 and its molecular weight is 417.255. The purity is usually 95%.

2-chloro-N-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)acetamide

In Stock

• CAS RN:
• 733762-53-3

• Formula:
• C9H6ClF2NO3

• InChI:
• InChI=1S/C9H6ClF2NO3/c10-4-8(14)13-5-1-2-6-7(3-5)16-9(11,12)15-6/h1-3H,4H2,(H,13,14)

• InChIKey:
• YLZVYUZJEUZJMX-UHFFFAOYSA-N

• 2-chloro-N-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)acetamide is a useful research compound. Its molecular formula is C9H6ClF2NO3 and its molecular weight is 249.6. The purity is usually 95%.

3'-Bromo-3-(3-chlorophenyl)propiophenone

In Stock

• CAS RN:
• 898762-53-3

• Formula:
• C15H12BrClO

• InChI:
• InChI=1S/C15H12BrClO/c16-13-5-2-4-12(10-13)15(18)8-7-11-3-1-6-14(17)9-11/h1-6,9-10H,7-8H2

• InChIKey:
• VAFVVMBDCAMYNA-UHFFFAOYSA-N

• 3'-Bromo-3-(3-chlorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H12BrClO and its molecular weight is 323.61 g/mol. The purity is usually 95%.

N-(4-Aminobenzyl)-N,4-dimethylbenzenesulfonamide

Usually In Stock

• CAS RN:
• 115562-53-3

• Formula:
• C15H18N2O2S

• InChI:
• InChI=1S/C15H18N2O2S/c1-12-3-9-15(10-4-12)20(18,19)17(2)11-13-5-7-14(16)8-6-13/h3-10H,11,16H2,1-2H3

• InChIKey:
• UBUUFWMIYYCCAI-UHFFFAOYSA-N

• N-(4-Aminobenzyl)-N,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C15H18N2O2S and its molecular weight is 290.381. The purity is usually 95%.

1-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-2-(2,4-dichlorophenoxy)propan-1-one

In Stock

• CAS RN:
• 1904162-53-3

• Formula:
• C17H20Cl2N4O4S

• InChI:
• InChI=1S/C17H20Cl2N4O4S/c1-12(27-15-4-3-13(18)9-14(15)19)17(24)22-5-2-6-23(8-7-22)28(25,26)16-10-20-11-21-16/h3-4,9-12H,2,5-8H2,1H3,(H,20,21)

• InChIKey:
• DTAUETMWBPFTPR-UHFFFAOYSA-N

• 1-(4-((1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)-2-(2,4-dichlorophenoxy)propan-1-one is a useful research compound. Its molecular formula is C17H20Cl2N4O4S and its molecular weight is 447.33. The purity is usually 95%.